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Compound of Interest

Compound Name: 3-Nitrophthalic-D3 acid
Cat. No.: B12394149
Get Quote

Executive Summary & Substance Identification

3-Nitrophthalic-D3 acid is a stable isotope-labeled derivative of 3-nitrophthalic acid, primarily
utilized as an internal standard in mass spectrometry (LC-MS/GC-MS) for the quantification of
nitro-polycyclic aromatic hydrocarbons or herbicide metabolites.[1][2]

Unlike radioactive isotopes (e.g., Tritium), Deuterium (D) is a stable, non-radioactive isotope.[2]
Therefore, this compound does not require radioactive waste protocols. It must be managed
strictly as a hazardous chemical waste due to its nitro-aromatic functionality and acidity.
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Parameter Technical Specification

Chemical Name 3-Nitrophthalic-D3 acid

Parent CAS 603-11-2 (Unlabeled)

Molecular Formula CsH2D3NOs

Physical State Yellow crystalline powder

Acidity (pKa) ~1.5 - 3.0 (Strong organic acid)
Primary Hazards Skin/Eye Corrosive, Respiratory Irritant

Hazard Assessment (GHS & Mechanistic)

Expert Insight: While mono-nitro aromatic acids are generally thermodynamically stable
compared to their tri-nitro counterparts (e.g., picric acid), the nitro group (

) introduces electron-withdrawing properties that significantly increase the acidity of the
carboxylic groups.[1][2] This makes the substance corrosive to tissues and reactive toward
strong bases.

GHS Classification[3][4]

e H314/H318: Causes severe skin burns and serious eye damage.
o H335: May cause respiratory irritation.[5][4][6][ 7][8]

o Combustible Dust: Finely divided powder can form explosive mixtures in air.[9]

Incompatibility Matrix

e Strong Bases: Exothermic neutralization reaction.
o Strong Oxidizers: Potential for violent reaction.

e Reducing Agents: Can reduce the nitro group to an amine, altering toxicity profiles.

Disposal Decision Framework
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The following logic gate determines the appropriate disposal pathway based on the physical
state and quantity of the waste.

Waste Generation
(3-Nitrophthalic-D3 Acid)

Determine Physical State

Solid / Pure Substance Solution / Mixture

Is it mixed with

Halogenated Solvents?

Segregate into
Solid Waste Container No (e.g., MeOH, ACN)
(Tag: Toxic/Irritant)

Yes (e.g., DCM, Chloroform)

Non-Halogenated Halogenated
RCRA Contractor Organic Waste Organic Waste

Lab Pack for Incineration
(High Temp)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and processing nitro-aromatic acid waste.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Substance or Spill Cleanup)

Applicability: Expired shelf stock, weighing paper residues, or spill cleanup materials.[1][2]
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Segregation: Do not mix with general trash or biohazard waste.

Containerization: Place solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar.
Glass is acceptable but poses a breakage risk.

Labeling: Apply a hazardous waste tag.

o Constituents: "3-Nitrophthalic-D3 acid, Solid"[1][2]

o Hazards: Check "Corrosive" and "Toxic".[7][10]

Disposal Path: Transfer to Environmental Health & Safety (EHS) for incineration.

o Why Incineration? Chemical destruction via high-temperature incineration (typically
>1000°C) ensures the complete breakdown of the nitro-aromatic ring, preventing
environmental persistence.[2]

Protocol B: Liquid Waste (Stock Solutions & Eluents)

Applicability: LC-MS waste, dissolved standards in Methanol, Acetonitrile, or Water.[1][2]

e pH Check: If the solution is highly acidic (pH < 2), it meets the definition of RCRA
Characteristic Waste D002 (Corrosivity).

e Solvent Segregation:
o Scenario 1 (Methanol/Acetonitrile): Pour into "Non-Halogenated Organic Waste" carboys.

o Scenario 2 (Dichloromethane/Chloroform): Pour into "Halogenated Organic Waste"
carboys.

o Scenario 3 (Aqueous Buffer): Do NOT pour down the drain. Even aqueous solutions
should be collected as chemical waste due to the nitro-aromatic content.

» Neutralization (Optional but Recommended for Safety):

o Procedure: If holding large volumes of acidic solution, neutralize carefully with dilute
Sodium Bicarbonate (NaHCO3) to pH 6-8 before adding to the waste carboy. This prevents
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gas generation or polymerization risks in the main waste stream.

o Caution: Add base slowly to avoid foaming/splashing.

Emergency & Spill Response

In the event of exposure or release, execute the following immediately:

Scenario Immediate Action

Wash with soap and water for 15 minutes.[1][2]
Skin Contact [41[8] The acid is corrosive; immediate dilution is

critical to prevent chemical burns.

Flush with eyewash for 15 minutes.[1][2][9]
Eye Contact Seek medical attention immediately (Risk of

corneal damage).[8]

Dampen with water to prevent dust generation.
Spill (Solid) [1][2][11] Scoop into a waste jar. Do not dry

sweep (dust explosion risk).

Spill (Liquid) Absorb with vermiculite or spill pads.[1][2]
ill (Liqui
P ) Neutralize residue with sodium bicarbonate.

Regulatory Compliance (RCRA)

While 3-Nitrophthalic acid is not explicitly "P-listed" or "U-listed" by the EPA, it is regulated
under the Resource Conservation and Recovery Act (RCRA) based on characteristics:

o Waste Code D002: Applicable if the waste is aqueous and has a pH < 2.

o General Classification: If not corrosive, it is managed as "Non-Regulated Chemical Waste"
but must still be incinerated due to aquatic toxicity potential.

o Deuterium Status: The "D3" label does not trigger Nuclear Regulatory Commission (NRC)
protocols. It is treated purely as a chemical hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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